Cas no 13688-82-9 (Phosphonic acid, methyl-, mono(2-ethylhexyl) ester)
13688-82-9 structure
Product Name:Phosphonic acid, methyl-, mono(2-ethylhexyl) ester
CAS No:13688-82-9
MF:C9H20O3P
MW:207.22706413269
CID:1249812
PubChem ID:71354452
Update Time:2025-04-20
Phosphonic acid, methyl-, mono(2-ethylhexyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, methyl-, mono(2-ethylhexyl) ester
- 2-ethylhexoxy(methyl)phosphinate
- 2-ETHYLHEXYL METHYLPHOSPHONATE
- DTXSID10778985
- 13688-82-9
- NBJYMLJVPOYQDR-UHFFFAOYSA-M
-
- Inchi: 1S/C9H21O3P/c1-4-6-7-9(5-2)8-12-13(3,10)11/h9H,4-8H2,1-3H3,(H,10,11)/p-1
- InChI Key: NBJYMLJVPOYQDR-UHFFFAOYSA-M
- SMILES: P(C)(=O)([O-])OCC(CC)CCCC
Computed Properties
- Exact Mass: 207.1151
- Monoisotopic Mass: 207.11500649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 49.36
Phosphonic acid, methyl-, mono(2-ethylhexyl) ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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